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Compound of Interest

Compound Name: Ertapenem (disodium)

Cat. No.: B12395692

Executive Summary

Ertapenem disodium exhibits a distinct physicochemical duality: while highly soluble in Water
for Injection (WFI), its chemical stability is significantly optimized in 0.9% Sodium Chloride
(Normal Saline).

This guide analyzes the mechanistic divergence between solubility and stability. The core
finding for researchers is that while WFI is a permissible vehicle for initial reconstitution, saline
is the mandatory diluent for infusion to prevent rapid hydrolysis and dimerization. The
incompatibility with Dextrose (D5W) is driven by pH-catalyzed degradation of the beta-lactam
ring.

Part 1: Physicochemical Profile
Molecular Characteristics

Ertapenem is a 1-B-methyl-carbapenem formulated as a disodium salt to enhance water
solubility. Unlike imipenem, it does not require a dehydropeptidase-I (DHP-I) inhibitor (like
cilastatin) due to the protective steric hindrance of the 1-3-methyl group.
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Property Specification

Carbapenem with a 1-B-methyl group and a

Chemical Structure i ) . .
meta-substituted benzoic acid side chain.

Salt Form Disodium (2 Na* ions per molecule).

Solubility (Water) = 52 mg/mL (Highly Soluble).

2.72 (Carboxyl), 3.96 (Side chain), 7.06

pKa Values .
(Amine).

pH Stability Window pH 5.0 — 7.5 (Optimal).[1]

Part 2: The Solvent Paradox (Water vs. Saline)
Solubility vs. Stability

While ertapenem dissolves rapidly in WFI, the resulting solution lacks the ionic strength and
buffering capacity often required to retard degradation kinetics.

» WFI (Water for Injection): Excellent solvent for rapid dissolution of the lyophilized cake.
However, it offers no protection against pH shifts.

* 0.9% NaCl (Saline): Provides a stable ionic environment. The "Saline Effect" in carbapenems
often relates to the stabilization of the transition state during hydrolysis, though the primary
benefit here is maintaining a neutral pH profile closer to the drug's stability optimum (pH
~6.0-7.0).

The Dextrose Incompatibility

Ertapenem is incompatible with Dextrose 5% in Water (D5W).
e Mechanism: D5W is acidic (pH range 3.5 — 6.5, often ~4.0).

e Reaction: At pH < 5.0, ertapenem undergoes acid-catalyzed hydrolysis of the beta-lactam
ring. This reaction is irreversible and destroys antibacterial activity.

The Concentration Effect (Dimerization)
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Stability is inversely proportional to concentration.

» High Concentration (100 mg/mL - Reconstituted Vial): Prone to intermolecular dimerization.
One ertapenem molecule attacks the beta-lactam ring of another.[2] This is a second-order
reaction (

)

e Low Concentration (20 mg/mL - Diluted Bag): Dimerization rate drops significantly. This is
why the protocol mandates immediate dilution after reconstitution.

Part 3: Mechanistic Degradation Pathways

The following diagram illustrates the two primary degradation threats: pH-mediated hydrolysis
(dominant in Dextrose) and Concentration-mediated dimerization (dominant in the vial).
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Figure 1: Degradation pathways showing susceptibility to pH (Hydrolysis) and Concentration
(Dimerization).

Part 4: Experimental Protocols
Protocol A: Standard IV Reconstitution
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This workflow is designed to minimize the time the drug spends in the "High Concentration”
state.

Reagents:
« Ertapenem Disodium (1 g vial)[3][4][5]
¢ Diluent 1: Water for Injection (WFI) OR 0.9% NaCl (10 mL)

¢ Diluent 2: 0.9% NaCl (50 mL IV Bag)

Lyophilized Powder
(1 g Vial)

Shake well

Step 1: Reconstitution
Add 10 mL Diluent (WFI or Saline)
Conc: ~100 mg/mL

Do not hold

Step 2: IMMEDIATE Transfer
Withdraw 10 mL reconstituted sol.

Step 3: Dilution
Inject into 50 mL 0.9% NaCl Bag
Final Conc: ~20 mg/mL

Storage Window
6 hrs @ 25°C OR 24 hrs @ 5°C
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Figure 2: IV Preparation Workflow emphasizing the critical "Immediate Transfer" step to avoid

dimerization.

Protocol B: Stability Testing (HPLC)

To verify solubility and stability in a lab setting, use the following parameters.

Parameter Condition
C18 Reverse Phase (e.g., 15 cm x 4.6 mm, 3-5
Column
pm).
) Phosphate Buffer (pH 6.[6][7][8]5) / Methanol or
Mobile Phase o
Acetonitrile.
] UV @ 298 nm (Specific to the carbapenem
Detection
chromophore).
Flow Rate 1.0 - 1.2 mL/min.[7][8]

Retention Time

~4.5 - 5.0 min (Ertapenem); Degradants elute

earlier.

Acceptance

>90% of initial concentration remaining.

Part 5: Stability Data Summary

The following table summarizes the stability windows based on solvent and temperature. Note

the drastic reduction in stability when Dextrose is used.[9]
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Solvent / Stability

. Concentration Temperature . Status
Condition Window
Reconstituted Unstable (Dilute
] ] 100 mg/mL 25°C (RT) < 2 hours ]
Vial (WFI/Saline) Immediately)
Diluted IV Bag
20 mg/mL 25°C (RT) 6 hours Stable
(0.9% NacCl)
Diluted IV Bag )
20 mg/mL 5°C (Fridge) 24 hours* Stable
(0.9% NacCl)
Diluted IV Bag )
20 mg/mL 25°C (RT) <1 hour Incompatible
(5% Dextrose)
IM Solution (1% .
~312 mg/mL 25°C (RT) 1 hour Use Immediately

Lidocaine)

*Must be used within 4 hours after removal from refrigeration.

Part 6: Clinical Context (Lidocaine vs. Saline)
For Intramuscular (IM) administration, solubility is not the issue; pain is.

e Solvent: 1.0% Lidocaine HCI (without epinephrine).[5]

o Rationale: Ertapenem is irritating to tissue. Lidocaine acts as a local anesthetic.

e Warning: Solutions containing Lidocaine must NEVER be administered intravenously due to
the risk of cardiac arrhythmias.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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